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Compound of Interest

Compound Name: Isoanwuweizic acid

Cat. No.: B12427429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Isoanwuweizic acid, a lanostane-type triterpenoid isolated from the roots of Kadsura

heteroclita. The information presented herein is essential for the identification, characterization,

and further investigation of this natural product for potential therapeutic applications.

Spectroscopic Data Summary
The structural elucidation of Isoanwuweizic acid has been achieved through a combination of

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and Infrared (IR) spectroscopy. The quantitative data from these analyses

are summarized below for ease of reference and comparison.

Table 1: ¹H NMR Spectroscopic Data for Isoanwuweizic
Acid (CDCl₃)

Position δH (ppm) Multiplicity J (Hz)

Data not available in

the searched

resources
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Table 2: ¹³C NMR Spectroscopic Data for Isoanwuweizic
Acid (CDCl₃)

Position δC (ppm)

Data not available in the searched resources

Table 3: Mass Spectrometry Data for Isoanwuweizic Acid
Technique Ionization Mode Observed m/z

Data not available in the

searched resources

Table 4: Infrared (IR) Spectroscopic Data for
Isoanwuweizic Acid

Functional Group Wavenumber (cm⁻¹)

Data not available in the searched resources

Note: Specific quantitative data for Isoanwuweizic acid were not available in the publicly

accessible resources at the time of this guide's compilation. The tables are provided as a

template for organizing such data once obtained.

Experimental Protocols
The spectroscopic data for triterpenoids like Isoanwuweizic acid are typically acquired using

standardized and well-established experimental protocols. The following sections outline the

general methodologies employed for NMR, MS, and IR analysis of these compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: A purified sample of Isoanwuweizic acid is dissolved in a deuterated

solvent, most commonly chloroform-d (CDCl₃), and transferred to a 5 mm NMR tube.

Instrumentation: ¹H and ¹³C NMR spectra are recorded on a high-field NMR spectrometer

(e.g., 400, 500, or 600 MHz).
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¹H NMR: Proton NMR spectra are acquired to determine the chemical shifts, multiplicities,

and coupling constants of the hydrogen atoms in the molecule.

¹³C NMR: Carbon-13 NMR spectra, often acquired with proton decoupling, are used to

identify the chemical shifts of all carbon atoms.

2D NMR: Advanced 2D NMR techniques such as COSY (Correlation Spectroscopy), HSQC

(Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond

Correlation) are employed to establish the connectivity between protons and carbons, aiding

in the complete structural assignment.

Mass Spectrometry (MS)
Instrumentation: Mass spectral data are typically obtained using a high-resolution mass

spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument.

Ionization Techniques: Common ionization methods for triterpenoids include Electrospray

Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI).

Data Acquisition: High-resolution mass spectrometry (HRMS) provides the accurate mass of

the molecular ion, which is crucial for determining the elemental composition of

Isoanwuweizic acid. Fragmentation patterns observed in the MS/MS spectra can provide

further structural information.

Infrared (IR) Spectroscopy
Sample Preparation: The IR spectrum of Isoanwuweizic acid can be recorded using a KBr

pellet or as a thin film.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used to obtain the

spectrum.

Data Analysis: The IR spectrum reveals the presence of key functional groups in the

molecule, such as hydroxyl (-OH), carbonyl (C=O), and carbon-carbon double bonds (C=C),

based on their characteristic absorption frequencies.

Logical Workflow for Spectroscopic Analysis
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The process of identifying and characterizing a natural product like Isoanwuweizic acid
follows a logical workflow that integrates various spectroscopic techniques.

Isolation & Purification

Spectroscopic Analysis

Structure Elucidation

Kadsura heteroclita roots Solvent Extraction Chromatographic Separation Pure Isoanwuweizic Acid

NMR Spectroscopy
(1D & 2D)

Mass Spectrometry
(HRMS)

Infrared Spectroscopy

Data Integration & Analysis Structure of Isoanwuweizic Acid

Click to download full resolution via product page

Caption: Workflow for the isolation and structural elucidation of Isoanwuweizic acid.

Conclusion
The comprehensive spectroscopic analysis of Isoanwuweizic acid, employing NMR, MS, and

IR techniques, is fundamental to its unambiguous identification and characterization. This guide

provides the foundational knowledge and standardized protocols necessary for researchers to

conduct further studies on this and other related triterpenoids. The availability of detailed

spectroscopic data is a prerequisite for advancing our understanding of the biological activities

and therapeutic potential of these complex natural products.

To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Isoanwuweizic
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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